Cas no 1289386-48-6 (1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride)

• Product Name: 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride
• CAS No: 1289386-48-6
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2166510
• Update Time: 2025-05-20

1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride
• SBB075472
• 1-(2,6-Dichlorobenzyl)-3-methylpiperazine hydrochloride
• 1-[(2,6-dichlorophenyl)methyl]-3-methylpiperazine, chloride

• Inchi： 1S/C12H16Cl2N2.ClH/c1-9-7-16(6-5-15-9)8-10-11(13)3-2-4-12(10)14;/h2-4,9,15H,5-8H2,1H3;1H
• InChI Key： GVFOCPMWNBGUSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCNC(C)C1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 15.3

Additional information on 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride

Introduction to 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride (CAS No. 1289386-48-6)

1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1289386-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, characterized by its nitrogen-containing ring structure, which is a common motif in many bioactive molecules. The presence of chloro substituents at the 2 and 6 positions on the benzyl group, along with a methyl group at the 3-position of the piperazine ring, imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This solubility advantage is particularly crucial in drug development, where bioavailability and formulation stability are critical factors. The structural features of 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride suggest potential interactions with biological targets, including enzymes and receptors, which are essential for modulating physiological processes.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their diverse biological activities. Studies have indicated that compounds with similar structural motifs may exhibit properties such as antipsychotic, antidepressant, and anti-inflammatory effects. The dichlorobenzyl moiety in 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride could contribute to its ability to interact with specific binding sites on target proteins, potentially leading to therapeutic effects.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The piperazine ring provides a scaffold that can be modified in numerous ways to tailor its pharmacological profile. Researchers have been exploring various derivatives of piperazine-based compounds to optimize their efficacy and reduce side effects. The chloro substituents on the benzyl group may enhance lipophilicity, which can influence membrane permeability and oral bioavailability—a critical consideration in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of novel compounds like 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride. Molecular docking studies have been employed to model interactions between this compound and potential target proteins. These simulations have provided valuable insights into how the molecule might bind to receptors or enzymes, offering a rational basis for further experimental validation.

The synthesis of 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the chloro substituents on the benzyl group, followed by nucleophilic substitution or condensation reactions to form the piperazine ring. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.

From a research perspective, 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride represents an intriguing compound for further investigation. Its unique structural features and potential biological activities make it a valuable tool for studying mechanisms of action in drug discovery. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one may play a pivotal role in advancing medical treatments.

The pharmaceutical industry is increasingly focused on developing drugs with improved selectivity and reduced toxicity. Piperazine derivatives offer a rich structural framework that can be exploited to achieve these goals. By fine-tuning the substitution patterns on the piperazine ring and other functional groups, researchers can create molecules that are highly effective against specific diseases while minimizing adverse effects.

In conclusion,1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride (CAS No. 1289386-48-6) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further exploration in drug development. As scientific understanding continues to evolve, this compound may contribute to the discovery of novel therapeutic agents that address unmet medical needs.